(1H-indol-2-yl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone

• IUPAC Name: 1H-indol-2-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C18H23N3OS/c22-18(17-12-14-4-1-2-5-16(14)19-17)21-8-3-7-20(9-10-21)15-6-11-23-13-15/h1-2,4-5,12,15,19H,3,6-11,13H2
• InChI Key: KCLNHWUQZJBETB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CC3=CC=CC=C3N2)C4CCSC4
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

(1H-indol-2-yl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone, also known as ITDM, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the class of indole-based compounds, which have been found to possess a wide range of biological activities. In

Scientific Research Applications

• Enantioselective Catalytic Reductions :

  • The compound has been utilized in the synthesis of chiral secondary alcohols via enantioselective catalytic borane reductions of achiral ketones (Martens et al., 1992).

• Synthesis and Rearrangements in Organic Chemistry :

  • It is involved in novel synthesis and rearrangement processes to produce pyrrole derivatives (Fesenko & Shutalev, 2014).

• Chemical Tagging in Mass Spectrometry :

  • The compound has been used in chemical tagging to enhance the sensitivity of mass spectrometry in the detection of phosphorylated compounds in single cells (Liu et al., 2021).

• Discovery of Antimicrobial Metabolites :

  • Research has identified it as a component in the culture of novel myxobacterial strains, contributing to the discovery of antimicrobial metabolites (Jansen et al., 2014).

• Catalysis in Organic Synthesis :

  • The compound plays a role in catalytic reactions for synthesizing bis(indolyl)methanes, demonstrating its utility in organic synthesis (Qu et al., 2011).